Cas no 2639447-97-3 (2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid)

• Product Name: 2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid
• CAS No: 2639447-97-3
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 5642585
• PubChem ID: 165901225
• Update Time: 2025-07-02

2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229110
• 2639447-97-3
• 2-({[(tert-butoxy)carbonyl]amino}methyl)-2-(ethoxycarbonyl)butanoic acid
• 2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid

• Inchi： 1S/C13H23NO6/c1-6-13(9(15)16,10(17)19-7-2)8-14-11(18)20-12(3,4)5/h6-8H2,1-5H3,(H,14,18)(H,15,16)
• InChI Key： OVWRUTIWLPHZBC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)(C(=O)OCC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.15253745g/mol
• Monoisotopic Mass: 289.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102Ų

Additional information on 2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid

Comprehensive Overview of 2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid (CAS No. 2639447-97-3)

2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid (CAS No. 2639447-97-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and pharmaceutical research. This compound, often abbreviated for convenience, features a unique molecular structure combining tert-butoxycarbonyl (Boc) and ethoxycarbonyl functional groups, making it a versatile intermediate in the synthesis of complex molecules. Its CAS number 2639447-97-3 serves as a critical identifier for researchers and suppliers in the chemical industry.

The growing interest in 2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid is driven by its applications in drug discovery and development. With the rise of peptide-based therapeutics and small-molecule inhibitors, this compound is increasingly sought after for its ability to facilitate the introduction of protective groups and modify carboxylate functionalities. Researchers are particularly interested in its role in prodrug design, where its ester and acid moieties can be leveraged to improve bioavailability and target specificity.

In the context of green chemistry and sustainable synthesis, CAS 2639447-97-3 has been explored for its potential in reducing waste and optimizing reaction efficiency. The compound's stability under mild conditions aligns with the industry's shift toward environmentally friendly protocols. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a valuable tool for high-throughput screening and combinatorial chemistry, addressing the demand for faster and more cost-effective drug development pipelines.

Another area of relevance is the compound's utility in bioconjugation and protein engineering. As the biopharmaceutical sector expands, the need for precise chemical modifications to biomolecules has surged. 2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid offers a robust platform for introducing linkers and functional handles, enabling the development of antibody-drug conjugates (ADCs) and other advanced therapeutics. This aligns with trending searches for "custom peptide modifiers" and "chemical tools for bioconjugation."

From a commercial perspective, the availability of CAS No. 2639447-97-3 through specialized chemical suppliers has been a focal point for procurement teams. Keywords such as "high-purity Boc-protected amino acid derivatives" and "bulk suppliers of ethoxycarbonyl compounds" reflect the market's demand for reliable sources. Quality control, including HPLC and NMR validation, is frequently emphasized in user queries, underscoring the importance of purity in research applications.

Looking ahead, the compound's potential in personalized medicine and targeted drug delivery systems is a hot topic. With increasing interest in precision oncology and neurological disorders, 2-({(tert-butoxy)carbonylamino}methyl)-2-(ethoxycarbonyl)butanoic acid could play a pivotal role in designing next-generation therapeutics. Its adaptability to click chemistry and other modern synthetic techniques further enhances its appeal, making it a subject of ongoing investigation in academic and industrial labs worldwide.